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Introduction

2-Methoxy-2-methylheptane is a tertiary ether that has garnered significant interest for its
applications as a high-performance fuel additive and a versatile non-polar solvent in organic
synthesis.[1] With the chemical formula C9H200, it is recognized as a potential replacement for
methyl tert-butyl ether (MTBE) in gasoline, offering a reduced risk of groundwater
contamination due to its lower water solubility.[1][2][3] This guide provides a comprehensive
overview of its chemical structure, properties, synthesis, and relevant industrial context. While it
serves as an intermediate in organic synthesis and is noted for potential use as a raw material
for pharmaceuticals, detailed information on its direct role in specific biological signaling
pathways is not extensively documented in current literature.[1][4]

Chemical Structure and Properties

2-Methoxy-2-methylheptane is a saturated ether with a tertiary carbon atom bonded to the
oxygen. The IUPAC name, 2-methoxy-2-methylheptane, clearly defines this structure. Its
molecular structure consists of a heptane chain with a methoxy group and a methyl group both
attached to the second carbon atom.

Structural Identifiers

Below is a diagrammatic representation of the 2-Methoxy-2-methylheptane structure.
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Caption: Molecular structure of 2-Methoxy-2-methylheptane.

Physicochemical Data

Quantitative data for 2-Methoxy-2-methylheptane is summarized in the table below for easy

reference and comparison.

Property Value Reference(s)
IUPAC Name 2-methoxy-2-methylheptane [11[5]
CAS Number 76589-16-7 [1][4][5]
Molecular Formula C9H200 [1][41[6]
Molecular Weight 144.25 g/mol [1][5]
Boiling Point 160.5 °C at 101.6 kPa [4]
Density 0.793 g/cm3 at 20 °C [4]
SMILES CCCCCC(C)(C)oC [5][6][7]
InChi Key KIJRACWZCOVHBQU- (I5]7]
UHFFFAOYSA-N
Hydrogen Bond Acceptors 1 [6]
Hydrogen Bond Donors 0 [6]
Rotatable Bond Count 5 [6]

Experimental Protocols: Synthesis

The primary industrial method for synthesizing 2-Methoxy-2-methylheptane is the acid-

catalyzed liquid-phase etherification of 2-methyl-1-heptene with methanol.[1][3] This is a

reversible exothermic reaction.[1]

Synthesis Reaction
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Synthesis of 2-Methoxy-2-methylheptane
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Caption: Acid-catalyzed etherification of 2-methyl-1-heptene.

Detailed Methodology

This protocol describes a laboratory-scale synthesis.

Materials:

2-methyl-1-heptene (reactant)
Methanol (reactant, excess)
Strongly acidic ion-exchange resin (e.g., Amberlyst-15) as a heterogeneous catalyst

Round-bottom flask equipped with a reflux condenser and magnetic stirrer
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Heating mantle

Separatory funnel

Sodium bicarbonate solution (5% w/v), saturated
Anhydrous magnesium sulfate or sodium sulfate

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine 2-methyl-1-heptene and an excess of
methanol (e.g., a 2:1 to 5:1 molar ratio of methanol to alkene).

Catalyst Addition: Add the acid resin catalyst to the reactant mixture. The catalyst loading is
typically 1-5% by weight of the total reactants.

Reaction Conditions: Heat the mixture to reflux (approximately 65-75 °C) with vigorous
stirring. The reaction is exothermic, so initial heating should be controlled.[1] Monitor the
reaction progress using Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR)
spectroscopy.[1] The reaction is reversible, and higher temperatures can unfavorably shift
the equilibrium.[1]

Work-up: After several hours or upon reaching equilibrium, cool the reaction mixture to room
temperature. Filter the mixture to remove the solid resin catalyst.

Purification:

o Transfer the filtrate to a separatory funnel and wash with the 5% sodium bicarbonate
solution to neutralize any leached acidic species.

o Wash with water to remove unreacted methanol. Note that 2-Methoxy-2-methylheptane
has low water solubility.[2]

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the
solution under reduced pressure.
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 Final Distillation: Purify the crude product by fractional distillation to separate the final 2-
Methoxy-2-methylheptane product from unreacted starting material and byproducts like 2-
methyl-2-heptanol.[2][8]

Industrial Relevance and Process Flow

In an industrial setting, the production of 2-Methoxy-2-methylheptane is optimized using
reactive distillation, which combines reaction and distillation in a single unit to overcome
equilibrium limitations and improve yield.[1] The process involves separating the desired

product from unreacted materials and byproducts.

Simplified Industrial Purification Workflow

The diagram below illustrates a logical workflow for the separation process downstream of the

reactor.

Post-Reaction Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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